N-[(4-bromo-2-chlorophenyl)carbamothioyl]-3-ethoxybenzamide

• IUPAC Name: N-[(4-bromo-2-chlorophenyl)carbamothioyl]-3-ethoxybenzamide
• InChI: InChI=1S/C16H14BrClN2O2S/c1-2-22-12-5-3-4-10(8-12)15(21)20-16(23)19-14-7-6-11(17)9-13(14)18/h3-9H,2H2,1H3,(H2,19,20,21,23)
• InChI Key: ATJPRRYJEGTJDK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C16H14BrClN2O2S
• Molecular Weight: 413.7 g/mol

Description

N-[(4-bromo-2-chlorophenyl)carbamothioyl]-3-ethoxybenzamide is a synthetic organic compound characterized by the presence of bromine, chlorine, and sulfur atoms within its molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-bromo-2-chlorophenyl)carbamothioyl]-3-ethoxybenzamide typically involves the reaction of 4-bromo-2-chloroaniline with ethyl 3-ethoxybenzoate in the presence of a thionating agent such as thiophosgene. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

Step 1: 4-bromo-2-chloroaniline is reacted with ethyl 3-ethoxybenzoate in the presence of a base such as triethylamine.

Step 2: The intermediate product is then treated with thiophosgene to introduce the thiocarbonyl group, resulting in the formation of this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[(4-bromo-2-chlorophenyl)carbamothioyl]-3-ethoxybenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiocarbonyl group to a thiol or thioether.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophilic substitution reactions often require catalysts such as iron(III) chloride or aluminum chloride.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of thiols or thioethers.

Substitution: Introduction of various functional groups onto the aromatic rings.

Scientific Research Applications

N-[(4-bromo-2-chlorophenyl)carbamothioyl]-3-ethoxybenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial or anticancer agent.

Medicine: Explored